Cas no 6969-36-4 (3-(furan-2-yl)-2-methylpropanoic acid)
3-(Furan-2-yl)-2-methylpropanoic acid is a furan-substituted carboxylic acid derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a furan ring and a methyl-substituted propanoic acid moiety, offers versatility in chemical modifications, making it useful for constructing complex molecules. The compound's stability under standard conditions and well-defined reactivity profile enhance its utility in synthetic workflows. Its furan ring provides opportunities for further functionalization, while the carboxylic acid group allows for derivatization via esterification, amidation, or other coupling reactions. This compound is particularly valuable in medicinal chemistry and materials science due to its balanced lipophilicity and structural diversity.
6969-36-4 structure
Product Name:3-(furan-2-yl)-2-methylpropanoic acid
CAS No:6969-36-4
MF:C8H10O3
MW:154.163202762604
MDL:MFCD09894697
CID:530316
PubChem ID:249727
Update Time:2025-05-28
3-(furan-2-yl)-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Furanpropanoicacid, a-methyl-
- 3-(furan-2-yl)-2-methylpropanoic acid
- (+/-)-2-(2-furfuryl)propionic acid
- 3-(2-Furanyl)-2-methylpropanoic acid
- AC1Q5RQP
- AR-1E7710
- CTK5D0948
- NSC68346
- SureCN762539
- EN300-302144
- AKOS005218226
- DTXSID30290376
- NSC-68346
- [2-furfur-yl]propionic acid
- SCHEMBL762539
- 6969-36-4
- 3-(furan-2-yl)-2-methylpropanoicacid
- CS-0245240
- W18641
-
- MDL: MFCD09894697
- Inchi: 1S/C8H10O3/c1-6(8(9)10)5-7-3-2-4-11-7/h2-4,6H,5H2,1H3,(H,9,10)
- InChI Key: BAMODTDOWULALQ-UHFFFAOYSA-N
- SMILES: O1C=CC=C1CC(C(=O)O)C
Computed Properties
- Exact Mass: 154.063
- Monoisotopic Mass: 154.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- Density: 1.158
- Boiling Point: 252.7°Cat760mmHg
- Flash Point: 106.6°C
- Refractive Index: 1.496
- PSA: 50.44
- LogP: 1.54280
3-(furan-2-yl)-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F895515-10mg |
3-(Furan-2-yl)-2-methylpropanoic Acid |
6969-36-4 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F895515-50mg |
3-(Furan-2-yl)-2-methylpropanoic Acid |
6969-36-4 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | F895515-100mg |
3-(Furan-2-yl)-2-methylpropanoic Acid |
6969-36-4 | 100mg |
$ 250.00 | 2022-06-04 | ||
| Chemenu | CM325633-1g |
3-(furan-2-yl)-2-methylpropanoic acid |
6969-36-4 | 95%+ | 1g |
$411 | 2021-08-18 | |
| Chemenu | CM325633-5g |
3-(furan-2-yl)-2-methylpropanoic acid |
6969-36-4 | 95%+ | 5g |
$1231 | 2021-08-18 | |
| Chemenu | CM325633-10g |
3-(furan-2-yl)-2-methylpropanoic acid |
6969-36-4 | 95%+ | 10g |
$1827 | 2021-08-18 | |
| Chemenu | CM325633-1g |
3-(furan-2-yl)-2-methylpropanoic acid |
6969-36-4 | 95%+ | 1g |
$405 | 2024-07-24 | |
| Chemenu | CM325633-5g |
3-(furan-2-yl)-2-methylpropanoic acid |
6969-36-4 | 95%+ | 5g |
$1213 | 2024-07-24 | |
| Chemenu | CM325633-10g |
3-(furan-2-yl)-2-methylpropanoic acid |
6969-36-4 | 95%+ | 10g |
$1800 | 2024-07-24 | |
| Enamine | EN300-302144-0.05g |
3-(furan-2-yl)-2-methylpropanoic acid |
6969-36-4 | 95% | 0.05g |
$149.0 | 2023-09-06 |
3-(furan-2-yl)-2-methylpropanoic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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